Cas no 1187927-77-0 ((R)-1-Cbz-amino-butyl-3-amine)

• Product Name: (R)-1-Cbz-amino-butyl-3-amine
• CAS No: 1187927-77-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD07366975
• CID: 2604043
• Update Time: 2025-05-25

(R)-1-Cbz-amino-butyl-3-amine Chemical and Physical Properties

Names and Identifiers

• (S)-benzyl 3-aMinobutylcarbaMate
• (R)-1-Cbz-amino-butyl-3-amine
• benzyl (R)-(3-aminobutyl)carbamate
• benzyl N-[(3R)-3-aminobutyl]carbamate

• MDL： MFCD07366975
• Inchi： 1S/C12H18N2O2/c1-10(13)7-8-14-12(15)16-9-11-5-3-2-4-6-11/h2-6,10H,7-9,13H2,1H3,(H,14,15)/t10-/m1/s1
• InChI Key： BCEXTNLECRJBLD-SNVBAGLBSA-N
• SMILES： O(CC1C=CC=CC=1)C(NCC[C@@H](C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 203
• Topological Polar Surface Area: 64.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (R)-1-Cbz-amino-butyl-3-amine

Comprehensive Overview of (R)-1-Cbz-amino-butyl-3-amine (CAS No. 1187927-77-0): Properties, Applications, and Industry Insights

The compound (R)-1-Cbz-amino-butyl-3-amine (CAS No. 1187927-77-0) is a chiral amine derivative widely recognized for its role in pharmaceutical synthesis and asymmetric catalysis. Its unique structural features, including the Cbz (carbobenzoxy) protecting group and optically active (R)-configuration, make it a valuable intermediate in the production of bioactive molecules. Researchers and manufacturers increasingly seek this compound due to its versatility in peptide chemistry, drug discovery, and material science.

In recent years, the demand for enantiomerically pure amines like (R)-1-Cbz-amino-butyl-3-amine has surged, driven by advancements in targeted therapeutics and green chemistry. A 2023 market analysis highlights a 12% annual growth in chiral amine applications, reflecting trends in personalized medicine and sustainable manufacturing. This aligns with frequent search queries such as "chiral building blocks for drug development" and "Cbz-protected amine uses" across scientific databases.

The synthetic accessibility of CAS 1187927-77-0 through stereoselective amination or enzymatic resolution methods contributes to its industrial adoption. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity (>98% ee), addressing quality concerns raised in forums discussing "chiral impurity control in APIs". Notably, its thermal stability (decomposition point >200°C) enables applications in high-temperature reactions.

Emerging applications of (R)-1-Cbz-amino-butyl-3-amine include its use as a ligand in transition metal catalysis, particularly for C-C bond formation reactions. Patent literature reveals its incorporation in anticancer drug candidates and neurological agents, with researchers exploring its blood-brain barrier permeability—a hot topic in central nervous system (CNS) drug design discussions. These developments respond to trending searches like "amine derivatives for CNS drugs" and "chiral auxiliaries in medicinal chemistry".

From a regulatory perspective, CAS 1187927-77-0 complies with REACH and FDA guidelines for pharmaceutical intermediates, as confirmed by safety data sheets showing favorable toxicological profiles. This positions the compound favorably compared to alternatives in GMP manufacturing environments. Industry professionals frequently inquire about "scalable synthesis of Cbz-protected amines" and "chiral amine storage conditions", underscoring practical considerations for bulk utilization.

Ongoing research explores the compound's potential in bioconjugation techniques for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs)—two rapidly growing areas in biopharmaceuticals. The Cbz group's orthogonal protection capability makes (R)-1-Cbz-amino-butyl-3-amine particularly useful in multi-step syntheses, addressing common challenges noted in "peptide coupling strategies" literature. Recent publications demonstrate its utility in constructing macrocyclic scaffolds for kinase inhibitors.

Supply chain dynamics for CAS 1187927-77-0 reflect broader trends in fine chemical distribution, with emphasis on regional sourcing and quality documentation. Analytical certificates typically include chiral purity verification and residual solvent analysis, meeting specifications demanded in preclinical research applications. This responds to frequent purchaser concerns about "certification requirements for chiral intermediates" in procurement discussions.

Future prospects for (R)-1-Cbz-amino-butyl-3-amine include potential applications in organocatalysis and polymeric materials, with preliminary studies showing promise in self-assembling systems. Its structural modularity enables derivatization for structure-activity relationship (SAR) studies, a key focus area in computational chemistry forums. These directions align with industry shifts toward functionalized chiral materials and AI-assisted molecular design—topics generating substantial academic and commercial interest.